Cas no 1807224-68-5 (2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid)

• Product Name: 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid
• CAS No: 1807224-68-5
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4946807
• Update Time: 2025-06-07

2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid

• Inchi： 1S/C10H8F2N2O2/c11-9(12)6-2-1-5(3-13)8(10(15)16)7(6)4-14/h1-2,9H,4,14H2,(H,15,16)
• InChI Key： ORPZYBQOKRARPY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid

2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic Acid: A Comprehensive Overview

The compound 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid, with the CAS number 1807224-68-5, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino methyl group, a cyano group, and a difluoromethyl substituent attached to a benzoic acid backbone. These features make it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid involves multi-step organic reactions, often utilizing intermediates such as nitriles and fluorinated alcohols. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the difluoromethyl group. These developments not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

The structural complexity of this compound lends itself to a wide range of biological activities. Studies have shown that 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions. Moreover, its ability to modulate enzyme activity has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent research has highlighted its potential as a lead compound in drug discovery programs targeting these conditions.

In addition to its biological applications, this compound has also found utility in materials science. The presence of electron-withdrawing groups like the cyano and difluoromethyl moieties imparts unique electronic properties to the molecule. These properties are being investigated for their potential use in organic electronics, such as in the development of novel semiconductors and light-emitting diodes (LEDs). Researchers have reported enhanced charge transport characteristics in materials incorporating this compound, suggesting its role in next-generation electronic devices.

The environmental impact of 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid is another area of active research. Given its fluorinated substituents, concerns about bioaccumulation and persistence in the environment have been raised. However, recent studies indicate that under certain conditions, this compound undergoes rapid degradation through enzymatic pathways, reducing its environmental footprint. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 2-Aminomethyl-6-cyano-3-(difluoromethyl)benzoic acid stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.